Cas no 2172030-00-9 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid
• CAS No: 2172030-00-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5963192
• PubChem ID: 165808807
• Update Time: 2025-06-11

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid
• 2172030-00-9
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-carbonyl}piperidine-4-carboxylic acid
• EN300-1482720

• Inchi： 1S/C27H26N2O6/c30-25(29-13-11-17(12-14-29)26(31)32)24-10-9-18(35-24)15-28-27(33)34-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,17,23H,11-16H2,(H,28,33)(H,31,32)
• InChI Key： LHNCZGAMDKKBPM-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(N2CCC(C(=O)O)CC2)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 109Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid (CAS No. 2172030-00-9): A Comprehensive Overview

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid (CAS No. 2172030-00-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as FMP4C for brevity, is characterized by its intricate molecular structure, which includes a furan ring, a piperidine ring, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups endows FMP4C with unique chemical and biological properties, making it a valuable candidate for various pharmaceutical and biotechnological applications.

The synthesis of FMP4C involves multiple steps, each requiring precise control over reaction conditions to ensure the formation of the desired product. The key steps in the synthesis include the formation of the furan ring, the introduction of the Fmoc protecting group, and the final coupling reaction to form the piperidine carboxylic acid moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, paving the way for its broader use in research and development.

In terms of its biological activity, FMP4C has shown promising results in various preclinical studies. One of the most notable applications of this compound is in the field of protein chemistry, where it serves as a versatile building block for the synthesis of peptides and peptidomimetics. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), as it can be readily removed under mild conditions, allowing for sequential addition of amino acids without unwanted side reactions.

Recent studies have also explored the potential of FMP4C as a modulator of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, including signal transduction, gene regulation, and immune responses. By disrupting or enhancing specific PPIs, small molecules like FMP4C can be used to develop novel therapeutic agents for a wide range of diseases. For example, researchers have demonstrated that FMP4C can selectively inhibit the interaction between two key proteins involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of FMP4C have been extensively studied to understand its behavior in biological systems. In vitro and in vivo experiments have shown that FMP4C exhibits good solubility and stability under physiological conditions. Additionally, it has been found to have favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it an attractive candidate for further clinical development.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-carbonyl}piperidine-4-carboxylic acid (CAS No. 2172030-00-9) is a multifaceted compound with significant potential in medicinal chemistry and biotechnology. Its unique chemical structure and biological activity make it a valuable tool for researchers working on peptide synthesis, protein-protein interactions, and drug discovery. As ongoing research continues to uncover new applications and optimize its properties, FMP4C is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.